98-98-6

Picolinic acid

In Stock

• CAS RN:
• 98-98-6

• Formula:
• C6H5NO2

• InChI:
• InChI=1S/C6H5NO2/c8-6(9)5-3-1-2-4-7-5/h1-4H,(H,8,9)

• InChIKey:
• InChI=1S/C6H5NO2/c8-6(9)5-3-1-2-4-7-5/h1-4H,(H,8,9)

• Picolinic acid, also known as a-picolinate or 2-carboxypyridine, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. Picolinic acid exists as a solid, soluble (in water), and an extremely strong acidic compound (based on its pKa). Picolinic acid has been found in human prostate tissue, and has also been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Picolinic acid is also a parent compound for other transformation products, including but not limited to, 5-(3-carboxy-3-oxopropenyl)-4, 6-dihydroxypyridine-2-carboxylic acid, 5-(3'-carboxy-3'-oxopropenyl)-4, 6-dihydroxypicolinic acid, and 5-(2'-formylethyl)-4, 6-dihydroxypicolinic acid.
  Picolinic acid is a pyridinemonocarboxylic acid in which the carboxy group is located at position ...

1,2,3,6-Tetrahydro-2-pyridinecarboxylic acid

In Stock

• CAS RN:
• 498-98-6

• Formula:
• C6H9NO2

• InChI:
• InChI=1S/C6H9NO2/c8-6(9)5-3-1-2-4-7-5/h1-2,5,7H,3-4H2,(H,8,9)

• InChIKey:
• YCQPUTODZKESPK-UHFFFAOYSA-N

• 1,2,3,6-Tetrahydro-2-pyridinecarboxylic acid is a natural product found in Russula subnigricans with data available.

Magnesium acrylate

In Stock

• CAS RN:
• 5698-98-6

• Formula:
• C6H6MgO4

• InChI:
• InChI=1S/2C3H4O2.Mg/c2*1-2-3(4)5;/h2*2H,1H2,(H,4,5);/q;;+2/p-2

• InChIKey:
• DWLAVVBOGOXHNH-UHFFFAOYSA-L

• Magnesium acrylate, also known as Magnesium acrylate, is a useful research compound. Its molecular formula is C6H6MgO4 and its molecular weight is 166.41 g/mol. The purity is usually 95%.

3-methyl-8-((4-methylbenzyl)amino)-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 327098-98-6

• Formula:
• C23H25N5O2

• InChI:
• InChI=1S/C23H25N5O2/c1-16-10-12-18(13-11-16)15-24-22-25-20-19(21(29)26-23(30)27(20)2)28(22)14-6-9-17-7-4-3-5-8-17/h3-5,7-8,10-13H,6,9,14-15H2,1-2H3,(H,24,25)(H,26,29,30)

• InChIKey:
• NJRWDPBUXVWCCS-UHFFFAOYSA-N

• 3-methyl-8-((4-methylbenzyl)amino)-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H25N5O2 and its molecular weight is 403.486. The purity is usually 95%.

6-Fluoro-3-(4-methoxyphenyl)sulfonyl-1-[(3-methylphenyl)methyl]quinolin-4-one

In Stock

• CAS RN:
• 872198-98-6

• Formula:
• C24H20FNO4S

• InChI:
• InChI=1S/C24H20FNO4S/c1-16-4-3-5-17(12-16)14-26-15-23(24(27)21-13-18(25)6-11-22(21)26)31(28,29)20-9-7-19(30-2)8-10-20/h3-13,15H,14H2,1-2H3

• InChIKey:
• GKIVHUVAGFXMBQ-UHFFFAOYSA-N

• 6-Fluoro-3-(4-methoxyphenyl)sulfonyl-1-[(3-methylphenyl)methyl]quinolin-4-one is a useful research compound. Its molecular formula is C24H20FNO4S and its molecular weight is 437.49. The purity is usually 95%.

4-(6-(Bromomethyl)-2-chlorothieno[3,2-d]pyrimidin-4-yl)morpholine

In Stock

• CAS RN:
• 885698-98-6

• Formula:
• C11H11BrClN3OS

• InChI:
• InChI=1S/C11H11BrClN3OS/c12-6-7-5-8-9(18-7)10(15-11(13)14-8)16-1-3-17-4-2-16/h5H,1-4,6H2

• InChIKey:
• DDGJOTNSVPHXNT-UHFFFAOYSA-N

• 4-(6-(Bromomethyl)-2-chlorothieno[3,2-d]pyrimidin-4-yl)morpholine is a useful research compound. Its molecular formula is C11H11BrClN3OS and its molecular weight is 348.65 g/mol. The purity is usually 95%.

(2E)-3-(2-chloro-5-ethoxy-4-hydroxyphenyl)prop-2-enoic acid

Usually In Stock

• CAS RN:
• 937598-98-6

• Formula:
• C11H11ClO4

• InChI:
• InChI=1S/C11H11ClO4/c1-2-16-10-5-7(3-4-11(14)15)8(12)6-9(10)13/h3-6,13H,2H2,1H3,(H,14,15)/b4-3+

• InChIKey:
• HKYCDNZBAZUZKS-ONEGZZNKSA-N

• (2E)-3-(2-chloro-5-ethoxy-4-hydroxyphenyl)prop-2-enoic acid is a useful research compound. Its molecular formula is C11H11ClO4 and its molecular weight is 242.66. The purity is usually 95%.

2,6-Dichloro-N-methoxy-N-methylisonicotinamide

In Stock

• CAS RN:
• 848498-98-6

• Formula:
• C8H8Cl2N2O2

• InChI:
• InChI=1S/C8H8Cl2N2O2/c1-12(14-2)8(13)5-3-6(9)11-7(10)4-5/h3-4H,1-2H3

• InChIKey:
• SHPBNJWZTJOZQQ-UHFFFAOYSA-N

• 2,6-Dichloro-N-methoxy-N-methylisonicotinamide is a useful research compound. Its molecular formula is C8H8Cl2N2O2 and its molecular weight is 235.06 g/mol. The purity is usually 95%.

3-((1-Aminobutan-2-yl)oxy)propane-1,2-diol

• CAS RN:
• 152398-98-6

• Formula:
• C7H17NO3

• InChI:
• InChI=1S/C7H17NO3/c1-2-7(3-8)11-5-6(10)4-9/h6-7,9-10H,2-5,8H2,1H3

• InChIKey:
• GUGGMLDPTMGRCA-UHFFFAOYSA-N

• 3-((1-Aminobutan-2-yl)oxy)propane-1,2-diol, also known as 3-((1-Aminobutan-2-yl)oxy)propane-1,2-diol, is a useful research compound. Its molecular formula is C7H17NO3 and its molecular weight is 163.217. The purity is usually 95%.

2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(4-fluorophenyl)acetamide

In Stock

• CAS RN:
• 1019098-98-6

• Formula:
• C22H21FN6O4S

• InChI:
• InChI=1S/C22H21FN6O4S/c1-31-15-9-4-12(10-16(15)32-2)20-26-21(33-28-20)18-19(24)29(27-22(18)34-3)11-17(30)25-14-7-5-13(23)6-8-14/h4-10H,11,24H2,1-3H3,(H,25,30)

• InChIKey:
• WTJCLMHVSFLXFO-UHFFFAOYSA-N

• 2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H21FN6O4S and its molecular weight is 484.51. The purity is usually 95%.